Cas no 647858-59-1 (Benzaldehyde, 3-bromo-5-hydroxy-2-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 3-bromo-5-hydroxy-2-(phenylmethoxy)-
• CAS No: 647858-59-1
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• CID: 415824
• PubChem ID: 71378624
• Update Time: 2025-04-19

Benzaldehyde, 3-bromo-5-hydroxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-bromo-5-hydroxy-2-(phenylmethoxy)-
• 3-bromo-5-hydroxy-2-phenylmethoxybenzaldehyde
• 647858-59-1
• 2-(Benzyloxy)-3-bromo-5-hydroxybenzaldehyde
• DTXSID80801234

• Inchi： 1S/C14H11BrO3/c15-13-7-12(17)6-11(8-16)14(13)18-9-10-4-2-1-3-5-10/h1-8,17H,9H2
• InChI Key： IYDYVOFTCMZEIW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 305.98913
• Monoisotopic Mass: 305.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53